Cas no 504-34-7 (2-aminoicosane-1,3,4-triol)
2-aminoicosane-1,3,4-triol structure
Product Name:2-aminoicosane-1,3,4-triol
CAS No:504-34-7
MF:C20H43NO3
MW:345.560326814651
CID:1567479
Update Time:2024-08-24
2-aminoicosane-1,3,4-triol Chemical and Physical Properties
Names and Identifiers
-
- 2-aminoicosane-1,3,4-triol
- 1,3,4-eicosanetriol, 2-amino-
- LogP
-
- Inchi: 1S/C20H43NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(23)20(24)18(21)17-22/h18-20,22-24H,2-17,21H2,1H3
- InChI Key: UQAUXYMLKGFKBX-UHFFFAOYSA-N
- SMILES: C(O)C(N)C(O)C(O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 345.32449
Experimental Properties
- Density: 0.970±0.06 g/cm3(Predicted)
- Boiling Point: 507.3±45.0 °C(Predicted)
- PSA: 86.71
- pka: 11.91±0.45(Predicted)
2-aminoicosane-1,3,4-triol Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
504-34-7 (2-aminoicosane-1,3,4-triol) Related Products
- 24006-62-0(Sphinganine-C20)
- 554-62-1(Phytosphingosine)
- 13552-09-5(2-Aminooctadecane-1,3-diol)
- 13552-11-9(1,3,4-Octadecanetriol,2-amino-)
- 2037-48-1(2-Deoxystreptamine dihydrobromide)
- 3102-56-5(DL-erythro-Dihydrosphingosine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent